Cas no 842971-21-5 (N-(2-methoxyphenyl)piperazine-1-carboxamide)

N-(2-methoxyphenyl)piperazine-1-carboxamide structure
842971-21-5 structure
Product Name:N-(2-methoxyphenyl)piperazine-1-carboxamide
CAS No:842971-21-5
MF:C12H17N3O2
MW:235.282282590866
CID:1075083
PubChem ID:1132874
Update Time:2025-07-30

N-(2-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Piperazine-1-carboxylic acid (2-methoxy-phenyl)-amide
    • Piperazine-1-carboxylic acid (2-methoxyphenyl)-amide
    • N-(2-methoxyphenyl)piperazine-1-carboxamide
    • 842971-21-5
    • SCHEMBL651830
    • SR-01000368334
    • EN300-145906
    • SR-01000368334-1
    • CS-0303219
    • AKOS000127339
    • HMS1695M02
    • DB-298894
    • MDL: MFCD06011058
    • Inchi: 1S/C12H17N3O2/c1-17-11-5-3-2-4-10(11)14-12(16)15-8-6-13-7-9-15/h2-5,13H,6-9H2,1H3,(H,14,16)
    • InChI Key: KNHZEKUNXNECCN-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1OC)N1CCNCC1

Computed Properties

  • Exact Mass: 235.132076794g/mol
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 453.6±45.0 °C at 760 mmHg
  • Flash Point: 228.1±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2-methoxyphenyl)piperazine-1-carboxamide Security Information

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